Cas no 2169642-48-0 (1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one)

• Product Name: 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one
• CAS No: 2169642-48-0
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6618614
• PubChem ID: 165607133
• Update Time: 2025-10-18

1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl]-2-methoxyethan-1-one
• 2169642-48-0
• EN300-1268890
• 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one

• Inchi： 1S/C9H13NO3S/c1-6-8(3-4-11)14-9(10-6)7(12)5-13-2/h11H,3-5H2,1-2H3
• InChI Key： DATQMRPXPKPWFU-UHFFFAOYSA-N
• SMILES： S1C(C(COC)=O)=NC(C)=C1CCO

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one

Introduction to 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one (CAS No. 2169642-48-0)

The compound 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one, identified by its CAS number 2169642-48-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a thiazole core and functionalized with hydroxyethyl, methyl, and methoxy groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural configuration of this compound not only contributes to its unique chemical properties but also opens up diverse possibilities for therapeutic intervention.

Recent research in the domain of bioactive molecules has highlighted the importance of thiazole derivatives due to their broad spectrum of biological activities. Thiazole scaffolds are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for further exploration. The presence of a hydroxyethyl side chain in 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one introduces additional hydrophilicity, which can enhance solubility and bioavailability—critical factors in drug formulation. This feature is particularly relevant in the development of oral and injectable pharmaceuticals where membrane permeability and metabolic stability are paramount.

The methoxy group at the 2-position of the ethanone moiety adds another layer of complexity to the compound's reactivity. Methoxy-substituted compounds often exhibit enhanced metabolic stability, reducing the likelihood of rapid degradation in biological systems. This characteristic is advantageous for designing drugs with prolonged half-lives, thereby improving therapeutic efficacy. Furthermore, the methoxy group can participate in hydrogen bonding interactions, influencing both the compound's solubility profile and its binding affinity to biological targets.

In vitro studies have begun to elucidate the pharmacological potential of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one. Initial experiments suggest that this compound demonstrates moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor proliferation. The thiazole ring is known to interact with nucleophilic centers in enzymes and proteins, which may contribute to its observed cytotoxic effects. Additionally, the hydroxyethyl group could modulate these interactions by affecting substrate binding affinity or by participating in redox reactions relevant to cellular metabolism.

Another area of interest is the compound's interaction with inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The structural motifs present in 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one resemble known bioactive scaffolds that modulate inflammatory cytokine production and enzyme activity. Preliminary data indicate that this molecule may attenuate NFκB signaling—a critical transcription factor in inflammation—thereby offering a potential therapeutic strategy for managing inflammatory conditions.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the thiazole ring typically requires condensation reactions between thioamides or thioureas with α-haloketones or α-bromoaldehydes under controlled conditions. The subsequent functionalization with hydroxyethyl and methoxy groups demands precise regioselectivity to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these functionalities efficiently while maintaining high chemical yields.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-2-yl-2-methoxyethan-1-one to biological targets. Docking simulations have revealed that this compound can interact with ATP-binding pockets in kinases and other enzymes implicated in cancer progression. The hydrophobic interactions between the methyl and methoxy groups with aromatic residues in the target protein may enhance binding affinity. Additionally, hydrogen bonds formed between the hydroxyethyl group and polar residues could stabilize the compound's orientation within the active site.

The pharmacokinetic profile of this compound is another critical aspect under investigation. In animal models, preliminary studies suggest that oral administration leads to moderate bioavailability due to its balanced lipophilicity and polar surface area properties derived from functional groups like hydroxyethyl and methoxy. Metabolic stability assays indicate that while the methoxy group provides some resistance against enzymatic degradation by cytochrome P450 enzymes, the hydroxyethyl side chain may be susceptible to oxidation under certain physiological conditions. These findings are crucial for optimizing dosing regimens and predicting potential drug-drug interactions.

Future directions in research on 1-(5-(2-hydroxyethyl)-4-methylthiazol]-{[[(methoxymethylene)carbonyl]amino}methylene]}-acetic acid (the full systematic name) include exploring analogs with modified substituents to fine-tune potency and selectivity profiles. Structural variations such as halogenation at specific positions on the thiazole ring or introduction of additional heterocycles could lead to compounds with enhanced pharmacological activity or reduced toxicity profiles suitable for clinical translation.

The integration of machine learning algorithms into virtual screening campaigns has accelerated the identification of novel derivatives based on scaffold hopping strategies using molecules like CAS No 2169642 48 0 as templates. These computational tools can predict binding affinities across thousands of potential analogs within days rather than months using experimental data alone—a paradigm shift toward de-risking early-stage drug discovery efforts significantly reducing time-to-market for promising candidates.